Cas no 1807277-54-8 (4-Hydroxy-2-nitronicotinonitrile)

• Product Name: 4-Hydroxy-2-nitronicotinonitrile
• CAS No: 1807277-54-8
• MF: C₆H₃N₃O₃
• MW: 165.106320619583
• CID: 4904023
• Update Time: 2025-06-11

4-Hydroxy-2-nitronicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-2-nitronicotinonitrile
• 4-Hydroxy-2-nitronicotinonitrile

• Inchi： 1S/C6H3N3O3/c7-3-4-5(10)1-2-8-6(4)9(11)12/h1-2H,(H,8,10)
• InChI Key： RHMXXNWAYGBGCI-UHFFFAOYSA-N
• SMILES： O=C1C=CNC(=C1C#N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 352
• XLogP3: 0.1
• Topological Polar Surface Area: 98.7

Additional information on 4-Hydroxy-2-nitronicotinonitrile

4-Hydroxy-2-nitronicotinonitrile (CAS No. 1807277-54-8): An Emerging Compound in Medicinal Chemistry

4-Hydroxy-2-nitronicotinonitrile (CAS No. 1807277-54-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its hydroxyl and nitro groups, exhibits a range of biological activities that make it a promising candidate for further research and development.

The chemical structure of 4-Hydroxy-2-nitronicotinonitrile consists of a pyridine ring with a hydroxyl group at the 4-position and a nitro group at the 2-position, along with two cyano groups. This unique arrangement of functional groups imparts distinct chemical properties and reactivity, which are crucial for its biological activities. Recent studies have highlighted the compound's potential in various therapeutic areas, including anti-inflammatory, antioxidant, and anticancer properties.

In the context of anti-inflammatory research, 4-Hydroxy-2-nitronicotinonitrile has shown promising results in inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These cytokines play a pivotal role in the pathogenesis of various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The mechanism by which 4-Hydroxy-2-nitronicotinonitrile exerts its anti-inflammatory effects is thought to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 4-Hydroxy-2-nitronicotinonitrile has also demonstrated significant antioxidant activity. Oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to detoxify them, is implicated in numerous diseases such as cardiovascular disorders and neurodegenerative conditions. Studies have shown that 4-Hydroxy-2-nitronicotinonitrile can effectively scavenge ROS and protect cells from oxidative damage, making it a potential candidate for therapeutic interventions targeting oxidative stress-related diseases.

The anticancer potential of 4-Hydroxy-2-nitronicotinonitrile has also been explored in recent research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its anticancer activity is multifaceted and may involve the induction of DNA damage, inhibition of cell cycle progression, and activation of apoptotic signaling pathways. These findings suggest that 4-Hydroxy-2-nitronicotinonitrile could be a valuable lead compound for the development of novel anticancer agents.

In addition to its biological activities, the synthetic accessibility of 4-Hydroxy-2-nitronicotinonitrile is another factor contributing to its appeal in medicinal chemistry. The compound can be synthesized through well-established chemical routes, making it feasible for large-scale production and further optimization. Researchers have also explored various structural modifications to enhance the potency and selectivity of 4-Hydroxy-2-nitronicotinonitrile, aiming to develop more effective derivatives with improved pharmacological profiles.

The safety profile of 4-Hydroxy-2-nitronicotinonitrile is an important consideration for its potential therapeutic applications. Preliminary toxicological studies have indicated that the compound exhibits low toxicity at therapeutic concentrations, although further investigations are needed to fully assess its safety in long-term use. These studies will be crucial for advancing 4-Hydroxy-2-nitronicotinonitrile from preclinical research to clinical trials.

In conclusion, 4-Hydroxy-2-nitronicotinonitrile (CAS No. 1807277-54-8) represents an exciting new frontier in medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of novel therapeutics targeting inflammatory diseases, oxidative stress-related conditions, and cancer. Ongoing research efforts will continue to elucidate the full potential of this compound and pave the way for its future clinical applications.